4-{[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}butanoic acid
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Overview
Description
“4-{[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}butanoic acid” is a chemical compound with the molecular formula C15H13F3N2O2S . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-{[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}butanoic acid” is characterized by the presence of a pyrimidin-2-yl group attached to a phenyl group and a butanoic acid group via a sulfur atom . More detailed structural analysis might require advanced techniques like X-ray crystallography .Physical And Chemical Properties Analysis
The molecular weight of “4-{[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-thio}butanoic acid” is 342.34 . Other physical and chemical properties such as melting point, boiling point, and solubility would require experimental determination.Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, which are structurally similar to the compound , are widely used in the agrochemical industry . They are primarily used to protect crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have been introduced to the market .
Pharmaceutical Applications
Trifluoromethylpyridines and their derivatives are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Fungicidal Activity
A series of 4-phenyl-6-trifluoromethyl-2-amino-pyrimidine compounds, which are structurally similar to the compound , have shown excellent fungicidal activity . These compounds have been found to be more effective than the positive control pyrimethanil .
Insecticidal Activity
Some compounds structurally similar to the compound have shown significant insecticidal activity . For example, compound 4i and 4j demonstrated a significantly higher acaricidal activity against adult T. cinnabarinus than fluacrypyrim .
Synthesis of Thiazole Derivatives
The compound can be used as a reactant to prepare thiazole derivatives, which have applications in printable electronics .
Synthesis of Terphenyl Benzimidazoles
The compound can also be used to synthesize terphenyl benzimidazoles, which act as tubulin polymerization inhibitors .
Synthesis of Aryl Ketones
The compound can be used in cross-coupling reactions with acid chlorides to synthesize aryl ketones .
Antimicrobial Potential
Some derivatives of the compound have shown good antimicrobial potential .
Future Directions
properties
IUPAC Name |
4-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylbutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F3N2O2S/c16-15(17,18)12-9-11(10-5-2-1-3-6-10)19-14(20-12)23-8-4-7-13(21)22/h1-3,5-6,9H,4,7-8H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLMUIBMDGMZWFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=N2)SCCCC(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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